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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280 Get Quote

Introduction

Butylcyclooctane is a saturated cyclic hydrocarbon. While the cyclooctane motif is of interest

in medicinal chemistry and materials science, a comprehensive review of scientific literature

reveals a notable scarcity of specific applications for butylcyclooctane itself as a key reactant,

solvent, or catalyst in organic synthesis. The available information primarily details its physical

properties and basic synthesis.

This document provides an overview of the known characteristics of butylcyclooctane.

Furthermore, based on the general reactivity of cycloalkanes, we present potential, illustrative

applications in organic synthesis. These theoretical applications are intended to provide a

framework for possible future research and are not based on established, peer-reviewed

protocols for this specific molecule.

Physicochemical Properties of Butylcyclooctane
The properties of butylcyclooctane make it a non-polar, high-boiling point hydrocarbon.
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Property Value Reference

Molecular Formula C₁₂H₂₄ [1]

Molecular Weight 168.32 g/mol [1]

Boiling Point 217 - 232.3 °C (estimated) [2][3]

Density 0.826 g/mL [2][3]

Refractive Index 1.4585 - 1.459 [2][3]

LogP 4.53710 - 6.2 [1][2]

CAS Number 16538-93-5 [1]

Synthesis of Butylcyclooctane
A potential synthetic route to butylcyclooctane involves the Grignard reaction between a

cyclooctyl halide and a butylmagnesium halide.

Protocol: Synthesis of Butylcyclooctane via Grignard
Reaction
Materials:

Iodocyclooctane

Magnesium turnings

Butyl bromide

Anhydrous diethyl ether

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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Standard laboratory glassware for inert atmosphere reactions

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), add magnesium turnings and a crystal of iodine. Add a

solution of butyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. Once

the reaction begins, add the remaining butyl bromide solution at a rate that maintains a

gentle reflux. Stir until the magnesium is consumed.

Coupling Reaction: Cool the freshly prepared butylmagnesium bromide solution to 0 °C. Add

a solution of iodocyclooctane in anhydrous diethyl ether dropwise. Allow the reaction mixture

to warm to room temperature and stir overnight.

Work-up: Quench the reaction by slowly adding 1 M hydrochloric acid. Separate the organic

layer, and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation to yield

butylcyclooctane.
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Grignard Reagent Preparation

Coupling Reaction
Work-up & PurificationButyl Bromide Butylmagnesium Bromide

  + Mg
(anhydrous ether)

Butylcyclooctane

  + Iodocyclooctane
(anhydrous ether)

Purified Butylcyclooctane

  1. Acid quench
  2. Extraction
  3. Distillation
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Initiation

Propagation

Termination

AIBN

2 R• + N₂

  Δ or hν

Br₂

Butylcyclooctane (R-H)2 Br•

  hν

Butylcyclooctyl Radical (R•)

  + Br•

Bromobutylcyclooctane (R-Br)

  + Br₂

Br• + Br•

Br•

R• + Br•

R-Br

R• + R•

R-R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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